Cas no 501332-28-1 (5(2H)-Isoxazolone, 4-(4-methylbenzoyl)-3-phenyl-)

• Product Name: 5(2H)-Isoxazolone, 4-(4-methylbenzoyl)-3-phenyl-
• CAS No: 501332-28-1
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 1558656
• PubChem ID: 71366771
• Update Time: 2025-04-21

5(2H)-Isoxazolone, 4-(4-methylbenzoyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5(2H)-Isoxazolone, 4-(4-methylbenzoyl)-3-phenyl-
• 4-(4-methylbenzoyl)-3-phenyl-2H-1,2-oxazol-5-one
• 4-(4-Methylbenzoyl)-3-phenyl-1,2-oxazol-5(2H)-one
• 501332-28-1
• 4-(4-Methylbenzoyl)-3-phenylisoxazol-5(2H)-one
• DTXSID10790122

• Inchi： 1S/C17H13NO3/c1-11-7-9-13(10-8-11)16(19)14-15(18-21-17(14)20)12-5-3-2-4-6-12/h2-10,18H,1H3
• InChI Key： YETDGXAMOCTPNB-UHFFFAOYSA-N
• SMILES： O1C(C(C(C2C=CC(C)=CC=2)=O)=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 279.08959
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4